Cas no 1807098-01-6 (4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride)

4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride is a highly reactive sulfonyl chloride derivative, primarily used as an intermediate in organic synthesis and pharmaceutical development. Its key advantages include the presence of multiple functional groups—difluoromethyl, iodo, nitro, and sulfonyl chloride—which enhance its versatility in cross-coupling reactions, nucleophilic substitutions, and other transformations. The electron-withdrawing nitro group and sulfonyl chloride moiety facilitate selective modifications, while the iodine substituent enables further functionalization via metal-catalyzed reactions. This compound is particularly valuable in constructing complex heterocyclic frameworks, making it a useful reagent for medicinal chemistry and agrochemical research. Proper handling is essential due to its reactivity and potential sensitivity to moisture.

4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride structure

1807098-01-6 structure

Product Name:4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride

CAS No:1807098-01-6

MF:C₆H₂ClF₂IN₂O₄S

MW:398.510358333588

CID:4892688

Update Time:2025-06-08

4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride
- Inchi： 1S/C6H2ClF2IN2O4S/c7-17(15,16)4-2(5(8)9)1-3(10)11-6(4)12(13)14/h1,5H
- InChI Key： CYEKQSYEFDWKFG-UHFFFAOYSA-N
- SMILES： IC1=CC(C(F)F)=C(C([N+](=O)[O-])=N1)S(=O)(=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 398
XLogP3: 2.3
Topological Polar Surface Area: 101

4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029023553-250mg	4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride	1807098-01-6	95%	250mg	$1,068.20	2022-03-31
Alichem	A029023553-500mg	4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride	1807098-01-6	95%	500mg	$1,718.70	2022-03-31
Alichem	A029023553-1g	4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride	1807098-01-6	95%	1g	$2,808.15	2022-03-31

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Additional information on 4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride

Comprehensive Overview of 4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride (CAS No. 1807098-01-6)

4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. With its unique molecular structure featuring a difluoromethyl group, an iodo substituent, and a nitropyridine core, this compound serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its CAS number, 1807098-01-6, ensures precise identification in global chemical databases, making it a focal point for researchers exploring novel drug candidates and crop protection agents.

The growing interest in fluorinated compounds and heterocyclic sulfonyl chlorides has positioned 4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride as a key player in modern synthetic chemistry. Fluorine incorporation, particularly through the difluoromethyl moiety, enhances metabolic stability and bioavailability—a trend underscored by the rise of FDA-approved fluorinated drugs. Meanwhile, the nitropyridine scaffold contributes to electron-deficient properties, enabling diverse reactivity in cross-coupling reactions, a hot topic in AI-driven drug discovery and green chemistry initiatives.

Applications of this compound extend to high-throughput screening and medicinal chemistry, where its sulfonyl chloride group facilitates selective derivatization. Researchers frequently search for "nitropyridine sulfonylation techniques" or "iodo-substituted pyridine applications," reflecting its relevance in optimizing reaction yields and designing kinase inhibitors. The compound’s iodine atom also enables palladium-catalyzed couplings, aligning with industry demands for C–H functionalization and late-stage diversification strategies.

From an analytical perspective, CAS 1807098-01-6 exhibits distinct spectroscopic signatures, including characteristic IR stretches for the sulfonyl chloride (~1370 cm⁻¹) and nitro groups (~1530 cm⁻¹). These features are crucial for quality control in contract research organizations (CROs), a sector experiencing exponential growth due to outsourced R&D. Additionally, the compound’s stability under inert atmospheres addresses common queries like "handling sulfonyl chlorides safely"—a frequent concern in lab-scale synthesis forums.

Environmental and regulatory considerations further highlight the compound’s significance. As the chemical industry shifts toward sustainable halogenation methods, 4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride serves as a test case for balancing reactivity with minimal ecological impact. Its role in developing biodegradable agrochemicals resonates with searches for "eco-friendly fluorine chemistry"—a trending topic among green chemistry advocates.

In summary, 4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride (CAS 1807098-01-6) embodies the intersection of innovation and practicality in contemporary chemistry. Its multifaceted applications—from drug discovery to material science—coupled with its alignment with AI-aided molecular design trends, ensure its enduring relevance in scientific literature and industrial pipelines alike.